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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Sudan Red 7B-
d5 as an internal standard in the quantitative analysis of banned Sudan dyes in cosmetic
products. The methodologies described herein are primarily based on Liquid Chromatography
with Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective technique ideal
for trace-level detection in complex matrices.

Introduction

Sudan dyes, including Sudan Red 7B, are synthetic, oil-soluble azo dyes classified as Group 3
carcinogens by the International Agency for Research on Cancer (IARC).[1] Their use in
foodstuffs and cosmetics is prohibited in many countries due to potential health risks. However,
their vibrant color and low cost have led to instances of fraudulent use in various consumer
products, including cosmetics, to enhance their appearance.

To ensure consumer safety and regulatory compliance, robust and reliable analytical methods
are essential for the detection and quantification of these banned colorants. The use of a stable
isotope-labeled internal standard, such as Sudan Red 7B-d5, is crucial for accurate
guantification in complex cosmetic matrices. This internal standard mimics the chemical
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behavior of the target analyte, Sudan Red 7B, during sample preparation and analysis, thereby
compensating for matrix effects and variations in instrument response.

Physicochemical Properties

A thorough understanding of the physicochemical properties of both the analyte and the
internal standard is fundamental for method development.

Property Sudan Red 7B Sudan Red 7B-d5

N-Ethyl-d5-1-[[4-
Solvent Red 19, Fat Red 7B,

Synonyms henylazo)phenyllazo]-2-
ynony C.1. 26050 (phenylazo)p _ yllazo]
naphthalenamine
Molecular Formula C24H21Ns C24H16DsNs
Molecular Weight 379.46 g/mol [2] 384.49 g/mol [3]
Not specified, assumed to be a
Appearance Dark red powder ]
solid
Melting Point 130 °C (decomposes)[2] Not specified

Soluble in acetone (10 -
Not specified, assumed to be
N mg/mL), benzene, ethanol, o
Solubility similar to the unlabeled
methanol, chloroform, and
] compound.
DMSO.[2] Insoluble in water.

Not specified, assumed to be
UV-Vis Amax 528 nm[4] similar to the unlabeled

compound.

Experimental Protocols

The following protocols outline the procedures for the extraction and analysis of Sudan Red 7B
in various cosmetic matrices using Sudan Red 7B-d5 as an internal standard.

Reagents and Materials
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o Solvents: Acetonitrile (ACN), methanol (MeOH), methylene chloride (DCM), n-hexane (all
HPLC or LC-MS grade).

» Reagents: Formic acid, ammonium formate.
e Standards: Sudan Red 7B and Sudan Red 7B-d5 certified reference materials.

e Solid Phase Extraction (SPE) Cartridges: C18 or silica-based cartridges may be used for
sample cleanup if necessary.

o Filters: 0.22 um syringe filters (PTFE or other suitable material).

Standard Solution Preparation

e Stock Solutions (100 pug/mL): Accurately weigh and dissolve Sudan Red 7B and Sudan Red
7B-d5 in acetonitrile to prepare individual stock solutions. Store in the dark at 4°C.[5]

» Intermediate Standard Solution (1 pug/mL): Prepare a mixed intermediate standard solution of
Sudan Red 7B in acetonitrile.

e Working Standard Solutions (1-100 ng/mL): Prepare a series of working standard solutions
by diluting the intermediate standard solution with acetonitrile. Fortify each working standard
with the Sudan Red 7B-d5 internal standard at a constant concentration (e.g., 20 ng/mL).

Sample Preparation Protocols

The choice of sample preparation protocol depends on the cosmetic matrix. The following are
generalized procedures that may require optimization.

» Weighing: Accurately weigh approximately 0.5 g of the homogenized lipstick sample into a
50 mL centrifuge tube.

« Internal Standard Spiking: Add a known amount of Sudan Red 7B-d5 internal standard
solution.

e Dissolution & Extraction: Add 10 mL of n-hexane to dissolve the wax-based matrix. Vortex
thoroughly. Add 10 mL of acetonitrile and vortex for 1 minute, followed by ultrasonication for
15 minutes.
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Phase Separation: Centrifuge at 5000 rpm for 10 minutes to separate the hexane and
acetonitrile layers.

Collection: Carefully transfer the lower acetonitrile layer, which contains the extracted dyes,
into a clean tube.

Filtration: Filter the extract through a 0.22 um syringe filter into an autosampler vial for LC-
MS/MS analysis.

Weighing: Accurately weigh approximately 1.0 g of the cream or lotion sample into a 50 mL
centrifuge tube.

Internal Standard Spiking: Add a known amount of Sudan Red 7B-d5 internal standard
solution.

Extraction: Add 10 mL of acetonitrile, vortex for 1 minute, and sonicate for 15 minutes to
break the emulsion and extract the dyes.

Cleanup (Optional): For complex emulsions, a salting-out step (e.g., with NaCl or MgSOa)
followed by centrifugation can improve phase separation. Alternatively, Solid Phase
Extraction (SPE) with a C18 cartridge can be employed for cleanup.

Centrifugation: Centrifuge at 5000 rpm for 10 minutes.

Filtration: Filter the supernatant through a 0.22 pum syringe filter into an autosampler vial for
LC-MS/MS analysis.

Weighing: Accurately weigh approximately 0.5 g of the powder sample into a 50 mL
centrifuge tube.

Internal Standard Spiking: Add a known amount of Sudan Red 7B-d5 internal standard
solution.

Extraction: Add 10 mL of acetonitrile, vortex for 1 minute, and sonicate for 15 minutes.

Centrifugation: Centrifuge at 5000 rpm for 10 minutes to pellet the solid matrix components.
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« Filtration: Filter the supernatant through a 0.22 pum syringe filter into an autosampler vial for

LC-MS/MS analysis.

LC-MS/MS Analysis
The following are typical LC-MS/MS parameters. Instrument-specific optimization is
recommended.
Parameter Recommended Conditions
LC System UPLC or HPLC system
C18 reversed-phase column (e.g., 2.1 x 100
Column

mm, 1.7 um)

Mobile Phase A

Water with 0.1% formic acid and 10 mM

ammonium formate

Mobile Phase B

Acetonitrile with 0.1% formic acid and 10 mM

ammonium formate

Gradient Elution

A typical gradient would start at a lower
percentage of organic phase (e.g., 30-50% B),
ramp up to a high percentage (e.g., 95-100% B)
to elute the analytes, hold for a few minutes,

and then return to the initial conditions for

equilibration.
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 40 °C
Injection Volume 1-10pL

MS System

Triple quadrupole mass spectrometer

lonization Mode

Positive Electrospray lonization (ESI+)

Data Acquisition

Multiple Reaction Monitoring (MRM)

The selection of appropriate MRM transitions is critical for the selectivity and sensitivity of the

method. Two transitions are typically monitored for each analyte: a quantifier for concentration
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measurement and a qualifier for identity confirmation.

Product lon Product lon o
Precursor lon . L Collision
Analyte (Quantifier) (Qualifier)
(m/z) Energy (eV)
(m/z) (m/z)
Optimized for the
Sudan Red 7B 380.2 183.1 115.1 specific
instrument
Optimized for the
Sudan Red 7B- -
385.2 183.1 115.1 specific

d5 )
Instrument

Note: The product ions for Sudan Red 7B-d5 are predicted to be the same as the unlabeled
compound because the deuterium atoms are located on the N-ethyl group, which is not part of
the major fragment ions.

Data Presentation and Analysis

Quantitative data should be summarized in a clear and structured format. The use of an
internal standard allows for the calculation of the concentration of Sudan Red 7B in the
cosmetic sample using the following formula:

Concentration of Analyte = (Area of Analyte / Area of IS) * (Concentration of IS / Response
Factor)

The response factor is determined from the calibration curve generated from the analysis of the
working standard solutions.

Method Validation Data (lllustrative)

The following table presents illustrative performance data for a validated method. Actual
performance may vary depending on the specific matrix and instrumentation.
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Parameter Sudan Red 7B

Linearity Range 1-100 ng/mL

Correlation Coefficient (r?) >0.995

Limit of Detection (LOD) 0.5 pg/kg

Limit of Quantification (LOQ) 1.5 pg/kg

Recovery 85 -110%

Precision (RSD) <15%
Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Sudan Red 7B in
cosmetics.

Sample Preparation

Data Processing

Quantification
(Internal Standard Method)

Spike with
Sudan Red 7B-d5

Solvent Extraction
(ACN/Hexane)

LC-MS/MS Analysis
(UPLC-QqQ)

Data Acquisition
(MRM Mode)

=)

Cosmetic Sample
(Lipstick, Cream, Powder)

Filtration (0.22 um)

Click to download full resolution via product page

General workflow for cosmetic analysis.

Logical Relationship of Analytical Components

This diagram shows the relationship between the key components of the analytical method.
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Interactions in the analytical process.

Conclusion
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The use of Sudan Red 7B-d5 as an internal standard in LC-MS/MS analysis provides a robust,
sensitive, and accurate method for the quantification of the banned colorant Sudan Red 7B in a
variety of cosmetic products. The detailed protocols and data presented in these application
notes serve as a comprehensive guide for researchers, scientists, and drug development
professionals involved in cosmetic safety and quality control. Adherence to these
methodologies will aid in the effective monitoring of illegal dyes, ensuring the safety and
compliance of cosmetic products on the market.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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